![molecular formula C10H20N2O3 B2422617 1-((1-Hydroxycyclopentyl)methyl)-3-(2-methoxyethyl)urea CAS No. 1215595-98-4](/img/structure/B2422617.png)
1-((1-Hydroxycyclopentyl)methyl)-3-(2-methoxyethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1-Hydroxycyclopentyl)methyl)-3-(2-methoxyethyl)urea is a useful research compound. Its molecular formula is C10H20N2O3 and its molecular weight is 216.281. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Detection and Analytical Applications
N,N'-Dicyclohexyl-N-(6'-methoxyanthryl-2-carbonyl)urea exhibits strong solvatochromism with respect to its fluorescence properties, correlating well with solvent anion-stabilizing properties. This feature enables the detection of analytes with high acceptor numbers, such as alcohols, carboxylic acids, and fluoride ions which form strong hydrogen bonds with the amido hydrogen atom (Bohne, Ihmels, Waidelich, & Chang Yihwa, 2005).
Synthesis of Carbocyclic Analogs of Uracil Nucleosides
Carbocyclic analogs of uridine, 2′-deoxyuridine, and 3′-deoxyuridine were synthesized through the treatment of hydroxyl derivatives of cis-3-aminocyclopentanemethanol with 3-ethoxyacryloyl isocyanate. These analogs were obtained in high yields, indicating their potential utility in developing novel nucleoside analogues with therapeutic applications, despite none showing activity in tests versus KB cells in culture or L1210 leukemia in vivo (Shealy & O'dell, 1976).
Creation of New Cyclic Dipeptidyl Ureas
Synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduced a new class of cyclic dipeptidyl ureas, demonstrating the potential for developing novel peptidomimetics and bioactive compounds. These compounds, which involve the bonding of arylglycine and alanine derivatives through a urea moiety, open avenues for the creation of peptidic drugs and bioactive materials (Sañudo, Marcaccini, Basurto, & Torroba, 2006).
Enzymatic Acylation in Green Chemistry
The enzymatic acylation of nucleosides like 1-β-Arabinofuranosyl uracil and 9-β-arabinofuranosyl adenosine demonstrated excellent regioselectivity and analytical reaction yields above 90% in many cases. This process, carried out in 2-methyltetrahydrofuran, showcases the application of green chemistry principles in biocatalysis and organic synthesis, offering a sustainable alternative for chemical transformations (Simeó, Sinisterra, & Alcántara, 2009).
Insights into Urea Chemistry and Photodegradation Studies
Studies on the chemistry of urea and its derivatives have provided insights into their reaction mechanisms, including photodegradation and hydrolysis in water. This research has implications for environmental science, particularly in understanding the fate of urea-based pollutants and pesticides in aquatic systems (Gatidou & Iatrou, 2011).
Properties
IUPAC Name |
1-[(1-hydroxycyclopentyl)methyl]-3-(2-methoxyethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-15-7-6-11-9(13)12-8-10(14)4-2-3-5-10/h14H,2-8H2,1H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYLCPLNTWXYBAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)NCC1(CCCC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.